Cas no 2459945-87-8 ((2R,3S,4S,5R)-2-(acetoxyMethyl)-2-azido-5-(2,4-dioxo-3,4-dihydropyriMidin-1(2H)-yl)tetrahydrofuran-3,4-diyl diacetate)

• Product Name: (2R,3S,4S,5R)-2-(acetoxyMethyl)-2-azido-5-(2,4-dioxo-3,4-dihydropyriMidin-1(2H)-yl)tetrahydrofuran-3,4-diyl diacetate
• CAS No: 2459945-87-8
• MF: C₁₅H₁₇N₅O₉
• MW: 411.323583364487
• CID: 5223798
• PubChem ID: 58602399
• Update Time: 2024-11-05

(2R,3S,4S,5R)-2-(acetoxyMethyl)-2-azido-5-(2,4-dioxo-3,4-dihydropyriMidin-1(2H)-yl)tetrahydrofuran-3,4-diyl diacetate Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4S,5R)-2-(acetoxyMethyl)-2-azido-5-(2,4-dioxo-3,4-dihydropyriMidin-1(2H)-yl)tetrahydrofuran-3,4-diyl diacetate
• AKOS037651581
• CS-M1997
• CS-17100
• 2459945-87-8
• [(2R,3S,4S,5R)-3,4-diacetyloxy-2-azido-5-(2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
• SCHEMBL14188189
• E82826

• Inchi： 1S/C15H17N5O9/c1-7(21)26-6-15(18-19-16)12(28-9(3)23)11(27-8(2)22)13(29-15)20-5-4-10(24)17-14(20)25/h4-5,11-13H,6H2,1-3H3,(H,17,24,25)/t11-,12-,13+,15+/m0/s1
• InChI Key： ULCIOBZLXPWTCX-RMRHIDDWSA-N
• SMILES： C([C@]1(O[C@@H](N2C=CC(=O)NC2=O)[C@@H](OC(=O)C)[C@@H]1OC(=O)C)N=[N+]=[N-])OC(=O)C

Computed Properties

• Exact Mass: 411.10262714g/mol
• Monoisotopic Mass: 411.10262714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 821
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 152Ų